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Compound of Interest

Compound Name: Methyl 3-oxoheptanoate

Cat. No.: B126765

CAS Number: 39815-78-6 Molecular Formula: CsH1403 Synonyms: Methyl Valerylacetate, 3-
Ketoheptanoic acid methyl ester, Methyl 3-oxoenanthate

This document provides an in-depth technical guide on Methyl 3-oxoheptanoate, tailored for
researchers, scientists, and professionals in drug development. It covers the compound's
chemical and physical properties, synthesis, applications, and known biological activities,
presenting data in a structured and accessible format.

Chemical and Physical Properties

Methyl 3-oxoheptanoate is a versatile organic compound that is a colorless to pale yellow
liquid with a characteristic fruity odor.[1] It is recognized for its utility as a key intermediate in
various synthetic processes.[2][3]

Table 1: Physicochemical Properties of Methyl 3-oxoheptanoate
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Property Value Source(s)
Molecular Weight 158.19 g/mol [4]
Density 0.990 - 0.994 g/mL at 20°C [2][5]
N , 90-91 °C at 15 hPa, 94-96 °C
Boiling Point [2]
at 10 mmHg
Refractive Index 1.430 [2]

o Soluble in organic solvents,
Solubility . o [1]
limited solubility in water

N 0 - 8 °C, Store in a dry, sealed
Storage Conditions ) [2]
container

Table 2: Spectroscopic Data Summary

Spectrum Type Key Peaks/Shifts Source(s)

5:0.90 (t, 3H), 1.22-1.65 (m,

1H-NMR (200 MHz, CDCIs) 4H), 2.53 (t, 2H), 3.44 (s, 2H),
3.73 (s, 3H)
BBC-NMR Predicted data available [4115]

Expected strong C=0
stretching bands for ester

Infrared (IR) ~ [6]
(1735-1745 cm~1) and ketone

(1715-1720 cm™?)

Data available, often through
Mass Spectrometry (MS) [4]
GC-MS

Synthesis and Experimental Protocols

While detailed, peer-reviewed, step-by-step synthesis protocols for Methyl 3-oxoheptanoate
are not readily available in the public domain, a general methodology can be outlined based on
common organic chemistry principles for the formation of 3-keto esters and available brief
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descriptions. One common route is the Claisen condensation of a methyl ester and another
ester, followed by hydrolysis and decarboxylation.

A reported synthesis involves the reaction of methyl acetoacetate with an appropriate alkyl
halide. Another brief protocol describes a yield of 61% and provides *H-NMR data for the
resulting product.

General Experimental Protocol for Synthesis (lllustrative)

» Reaction Setup: A solution of a suitable sodium alkoxide (e.g., sodium methoxide) in an
anhydrous alcohol (e.g., methanol) is prepared in a round-bottom flask equipped with a
reflux condenser and a dropping funnel, under an inert atmosphere (e.g., nitrogen).

» Addition of Reactants: An appropriate ester (e.g., methyl pentanoate) is added dropwise to
the stirred alkoxide solution. This is followed by the dropwise addition of a methyl ester (e.qg.,
methyl acetate).

e Reaction: The reaction mixture is heated to reflux for several hours to drive the condensation
reaction to completion.

o Workup: After cooling, the reaction is quenched by the addition of a dilute acid (e.g., HCI)
until the solution is acidic. The aqueous layer is then extracted multiple times with an organic
solvent (e.g., diethyl ether).

 Purification: The combined organic extracts are washed with brine, dried over an anhydrous
salt (e.g., Na2S0a4), and the solvent is removed under reduced pressure. The resulting crude
product is then purified by vacuum distillation or column chromatography to yield pure
Methyl 3-oxoheptanoate.
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General Workflow for Methyl 3-oxoheptanoate Synthesis

Reactants:
Methyl Pentanoate & Methyl Acetate

:

Claisen Condensation
(Sodium Methoxide, Reflux)

:

Acidic Workup & Extraction
(HCI, Diethyl Ether)

:

Purification
(Vacuum Distillation)

Methyl 3-oxoheptanoate

Click to download full resolution via product page

A generalized workflow for the synthesis of Methyl 3-oxoheptanoate.

Applications in Research and Development

Methyl 3-oxoheptanoate serves as a valuable building block in organic synthesis due to its
reactive ketone and ester functional groups.[2] Its applications span several industries:

e Pharmaceutical Synthesis: It is a key intermediate in the synthesis of more complex
bioactive molecules.[2][3] It has been used as a reagent to synthesize 4-oxymethyl-1,2-
dioxanes, which have shown potent anti-malarial activity, and substituted cyclopenta-[d]-
pyrimidines, which act as anti-microtubule agents for potential cancer therapy.
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o Flavor and Fragrance Industry: The compound's fruity aroma makes it a useful flavoring
agent in food products and a fragrance component in cosmetics.[2][4]

o Agrochemicals: It serves as an intermediate in the production of various agrochemicals.[2]

o Polymer Chemistry: It is employed in the manufacturing of specialty polymers, where it can
enhance material properties like flexibility and durability.[3]

Biological Activity and Signaling Pathways

Methyl 3-oxoheptanoate is utilized as a biochemical reagent in life science research.[5] Some
reports suggest it possesses anti-cancer properties, with evidence of inhibiting the growth of
neuroblastoma and other cancer cells.[1]

Additionally, it has been noted to have an affinity for the atrial natriuretic peptide (ANP)
receptor.[1] The ANP signaling pathway is crucial for regulating blood pressure and volume.
ANP, a cardiac hormone, binds to its receptor, guanylyl cyclase-A (GC-A), which then produces
the second messenger cyclic guanosine monophosphate (cGMP).[7] cGMP, in turn, activates
protein kinase G (PKG), leading to various physiological effects like vasodilation and
natriuresis.[7]

While an affinity for the ANP receptor is mentioned, the precise mechanism of interaction and

its downstream consequences for Methyl 3-oxoheptanoate have not been fully elucidated in

the available literature. Further research is required to understand if this compound acts as an
agonist or antagonist and the therapeutic implications of this interaction.
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Atrial Natriuretic Peptide (ANP) Signaling Pathway
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The canonical signaling pathway of Atrial Natriuretic Peptide (ANP).

Safety and Handling
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According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Methyl 3-oxoheptanoate is classified as a substance that causes skin irritation
(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[4] Appropriate
personal protective equipment (PPE), including gloves and safety glasses, should be worn
when handling this compound. It should be used in a well-ventilated area.

This document is intended for research purposes only and provides a summary of currently
available information. Researchers should consult original research articles and safety data
sheets for more detailed and specific information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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